1H-Imidazole-1-carbothioic acid, 4,5-dihydro-4-(1H-indol-3-ylmethylene )-2-methyl-5-oxo-, ((4-(dimet
1H-Imidazole-1-carbothioic acid, 4,5-dihydro-4-(1H-indol-3-ylmethylene )-2-methyl-5-oxo-, ((4-(dimet
Brand Name:
Vulcanchem
CAS No.:
109901-88-4
VCID:
VC0008641
InChI:
InChI=1S/C30H28N8OS/c1-19-9-5-7-11-25(19)33-34-28(21-13-15-23(16-14-21)37(3)4)35-36-30(40)38-20(2)32-27(29(38)39)17-22-18-31-26-12-8-6-10-24(22)26/h5-18,31,33H,1-4H3/b27-17+,34-28+,36-35?
SMILES:
CC1=CC=CC=C1NN=C(C2=CC=C(C=C2)N(C)C)N=NC(=S)N3C(=NC(=CC4=CNC5=CC=CC=C54)C3=O)C
Molecular Formula:
C30H28N8OS
Molecular Weight:
548.7 g/mol
1H-Imidazole-1-carbothioic acid, 4,5-dihydro-4-(1H-indol-3-ylmethylene )-2-methyl-5-oxo-, ((4-(dimet
CAS No.: 109901-88-4
Main Products
VCID: VC0008641
Molecular Formula: C30H28N8OS
Molecular Weight: 548.7 g/mol
| CAS No. | 109901-88-4 |
|---|---|
| Product Name | 1H-Imidazole-1-carbothioic acid, 4,5-dihydro-4-(1H-indol-3-ylmethylene )-2-methyl-5-oxo-, ((4-(dimet |
| Molecular Formula | C30H28N8OS |
| Molecular Weight | 548.7 g/mol |
| IUPAC Name | (4E)-N-[(E)-C-[4-(dimethylamino)phenyl]-N-(2-methylanilino)carbonimidoyl]imino-4-(1H-indol-3-ylmethylidene)-2-methyl-5-oxoimidazole-1-carbothioamide |
| Standard InChI | InChI=1S/C30H28N8OS/c1-19-9-5-7-11-25(19)33-34-28(21-13-15-23(16-14-21)37(3)4)35-36-30(40)38-20(2)32-27(29(38)39)17-22-18-31-26-12-8-6-10-24(22)26/h5-18,31,33H,1-4H3/b27-17+,34-28+,36-35? |
| Standard InChIKey | ZTTSSDAKBSBDSJ-IJKYBHRDSA-N |
| Isomeric SMILES | CC1=CC=CC=C1N/N=C(\C2=CC=C(C=C2)N(C)C)/N=NC(=S)N3C(=N/C(=C/C4=CNC5=CC=CC=C54)/C3=O)C |
| SMILES | CC1=CC=CC=C1NN=C(C2=CC=C(C=C2)N(C)C)N=NC(=S)N3C(=NC(=CC4=CNC5=CC=CC=C54)C3=O)C |
| Canonical SMILES | CC1=CC=CC=C1NN=C(C2=CC=C(C=C2)N(C)C)N=NC(=S)N3C(=NC(=CC4=CNC5=CC=CC=C54)C3=O)C |
| Synonyms | 1H-Imidazole-1-carbothioic acid, 4,5-dihydro-4-(1H-indol-3-ylmethylene )-2-methyl-5-oxo-, ((4-(dimethylamino)phenyl)((2-methylphenyl)azo)meth ylene)hydrazide |
| PubChem Compound | 9588531 |
| Last Modified | Nov 09 2021 |
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